Cas no 85850-03-9 (Tambjamine D)

Tambjamine D structure
Tambjamine D structure
Product name:Tambjamine D
CAS No:85850-03-9
MF:C14H18BrN3O
MW:324.216222286224
CID:2027999
PubChem ID:135610510

Tambjamine D Chemical and Physical Properties

Names and Identifiers

    • Tambjamine D
    • N-[(Z)-[5-(3-Bromo-1H-pyrrol-2-yl)-3-methoxy-2H-pyrrol-2-ylidene]methyl]-2-methyl-1-propanamine
    • 38RVV77THG
    • 85850-03-9
    • 1-Propanamine, N-[(Z)-[5-(3-bromo-1H-pyrrol-2-yl)-3-methoxy-2H-pyrrol-2-ylidene]methyl]-2-methyl-
    • Inchi: InChI=1S/C14H18BrN3O/c1-9(2)7-16-8-12-13(19-3)6-11(18-12)14-10(15)4-5-17-14/h4-6,8-9,17-18H,7H2,1-3H3
    • InChI Key: OVTTZWWRAXQBRD-UHFFFAOYSA-N
    • SMILES: CC(C)CN=CC1=C(C=C(N1)C2=C(C=CN2)Br)OC

Computed Properties

  • Exact Mass: 323.06332g/mol
  • Monoisotopic Mass: 323.06332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 53.2Ų

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